N-(3-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-2-(naphthalen-2-yloxy)acetamide
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Description
Scientific Research Applications
Anticancer Applications
Thiazole and thiadiazole derivatives, including those similar to the compound , have shown significant anticancer activity against various cancer cell lines such as cervical cancer, breast carcinoma, and colorectal cancer. These compounds induce apoptosis in cancer cells, highlighting their potential as therapeutic agents in oncology (Sedanur Ekrek et al., 2022).
Anti-HIV Activity
Naphthalene derivatives synthesized from naphthalene-derived glycine have been screened for their inhibitory activity against HIV-1 and HIV-2, showcasing the potential for development into antiviral agents (Nawar S. Hamad et al., 2010).
Anti-Parkinson's Activity
Novel 2-(naphthalen-1-yl)-N-[2-substituted (4-oxothiazolidin-3-yl)] acetamide derivatives have been synthesized and evaluated for their anti-Parkinson's activity. These compounds showed potent free radical scavenging activity and significant protective effects in the 6-OHDA lesioned rat model, suggesting their potential in anti-Parkinson's pharmacology (S. Gomathy et al., 2012).
Antibacterial and Antifungal Activities
Several derivatives of the compound have been synthesized and shown to possess significant antibacterial and antifungal activities. This points to the potential use of these compounds in treating microbial infections (K. Ramalingam et al., 2019).
Anti-Inflammatory Agents
Research into thiazole derivatives, including those related to the queried compound, has indicated their potential as anti-inflammatory agents. This includes the study of their pharmacological evaluation for toxicity assessment, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions (M. Faheem, 2018).
properties
IUPAC Name |
N-[3-(2,3-dihydroimidazo[2,1-b][1,3]thiazol-6-yl)phenyl]-2-naphthalen-2-yloxyacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H19N3O2S/c27-22(15-28-20-9-8-16-4-1-2-5-17(16)13-20)24-19-7-3-6-18(12-19)21-14-26-10-11-29-23(26)25-21/h1-9,12-14H,10-11,15H2,(H,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AWDPDFFHJMKNAV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSC2=NC(=CN21)C3=CC(=CC=C3)NC(=O)COC4=CC5=CC=CC=C5C=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H19N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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